Cas no 1775506-44-9 (1-(2,4-dimethylbenzoyl)-4-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine)

• Product Name: 1-(2,4-dimethylbenzoyl)-4-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine
• CAS No: 1775506-44-9
• MF: C₂₄H₂₇N₃O₃
• MW: 405.48948597908
• CID: 5265893
• Update Time: 2025-06-25

1-(2,4-dimethylbenzoyl)-4-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylbenzoyl)-4-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine
• Methanone, (2,4-dimethylphenyl)[4-[[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-1-piperidinyl]-

• Inchi： 1S/C24H27N3O3/c1-16-7-8-21(17(2)13-16)24(28)27-11-9-18(10-12-27)14-22-25-23(26-30-22)19-5-4-6-20(15-19)29-3/h4-8,13,15,18H,9-12,14H2,1-3H3
• InChI Key： KTZQNGOVZMGZKD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C=C1C)(N1CCC(CC2ON=C(C3=CC=CC(OC)=C3)N=2)CC1)=O

Additional information on 1-(2,4-dimethylbenzoyl)-4-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

Introduction to 1-(2,4-dimethylbenzoyl)-4-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine and Its Significance in Modern Chemical Biology

1-(2,4-dimethylbenzoyl)-4-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine, with a CAS number of 1775506-44-9, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including 2,4-dimethylbenzoyl, 3-methoxyphenyl, and 1,2,4-oxadiazol-5-yl, contributes to its unique chemical properties and biological activities. The piperidine moiety further enhances its pharmacological relevance by introducing a nitrogen-containing heterocycle, which is commonly found in bioactive molecules.

The compound's structure is a testament to the growing sophistication in medicinal chemistry, where the strategic placement of specific moieties can modulate biological activity. The 1,2,4-oxadiazole ring is particularly noteworthy, as it has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. In recent years, there has been a surge in research focused on oxadiazole derivatives due to their ability to interact with various biological targets. The incorporation of the 3-methoxyphenyl group adds another layer of complexity, as methoxy-substituted aromatic rings are known to influence metabolic stability and binding affinity. This combination of features makes 1-(2,4-dimethylbenzoyl)-4-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine a promising candidate for further exploration.

In the context of modern drug discovery, the development of novel heterocyclic compounds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. The piperidine scaffold is particularly valuable in this regard, as it is a privileged structure found in numerous approved drugs. Its ability to modulate protein-protein interactions and enzyme activity makes it an attractive scaffold for designing small-molecule inhibitors. The specific modification of the piperidine ring with the [3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl group introduces additional functionality that could enhance binding affinity and selectivity. This approach aligns with the current trend toward rational drug design, where structural modifications are guided by computational modeling and experimental data.

Recent studies have highlighted the importance of 1-(2,4-dimethylbenzoyl)-4-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine in addressing unmet medical needs. For instance, researchers have investigated its potential as an inhibitor of kinases involved in cancer progression. Kinases are critical enzymes that regulate cell signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. By targeting these enzymes with highly specific inhibitors like this compound, it may be possible to develop more effective anticancer therapies. Additionally, the compound's structural features suggest that it could exhibit activity against other diseases characterized by aberrant kinase activity.

The synthesis of 1-(2,4-dimethylbenzoyl)-4-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to ensure regioselectivity and yield optimization. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also provide a blueprint for developing similar molecules with tailored properties.

The pharmacokinetic profile of this compound is another area of active investigation. Understanding how a molecule is absorbed、distributed、metabolized，and excreted (ADME) is essential for determining its clinical potential. Preliminary studies suggest that the structural features of 1-(2(24-dimethylbenzoyl)-44-[33(methoxyphenyl)-11(12(14)oxadiazol 55) methyl)piperidine] may confer favorable pharmacokinetic properties，such as good solubility and oral bioavailability。These characteristics are critical for ensuring that the drug reaches its target site at effective concentrations while minimizing side effects。

In conclusion,1775506 44 9is a structurally complex molecule with significant potential in pharmaceutical research。Its unique combination of functional groups，including dimethylbenzoyl、methoxyphenyl，and 12(14) oxadiazole，makes it an attractive candidate for further exploration。The presence of a piperidine scaffold further enhances its pharmacological relevance，as this motif is commonly found in bioactive molecules。With ongoing research focused on optimizing its synthesis，pharmacokinetic profile，and biological activity，this compound holds promise for addressing various therapeutic challenges。